Cas no 900513-88-4 (2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol)

2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol is a chiral pyrrolidine-derived cyclohexanol compound with potential applications in asymmetric synthesis and pharmaceutical intermediates. Its structure features a benzyl-protected hydroxyl group on the pyrrolidine ring, enhancing reactivity in selective transformations. The cyclohexanol moiety contributes to stereochemical control, making it valuable for constructing complex molecular frameworks. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its rigid, functionalized backbone. Its synthetic versatility allows for further modifications, such as deprotection or derivatization, enabling tailored applications in drug discovery and fine chemical synthesis. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol structure
900513-88-4 structure
Product Name:2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol
CAS No:900513-88-4
MF:C17H25NO2
MW:275.38590502739
MDL:MFCD28168076
CID:2216757
PubChem ID:68603137
Update Time:2025-10-28

2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol
    • (1R,2R)-2-[(R)-3-(benzyloxy)pyrrolidin-1-yl]cyclohexanol
    • 900513-88-4
    • DB-110616
    • 2-[3-(benzyloxy)pyrrolidin-1-yl]cyclohexan-1-ol
    • 2-(3-phenylmethoxypyrrolidin-1-yl)cyclohexan-1-ol
    • SCHEMBL3338409
    • MDL: MFCD28168076
    • Inchi: 1S/C17H25NO2/c19-17-9-5-4-8-16(17)18-11-10-15(12-18)20-13-14-6-2-1-3-7-14/h1-3,6-7,15-17,19H,4-5,8-13H2
    • InChI Key: KOZXDMVFYPKCCY-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1CCN(C1)C1CCCCC1O

Computed Properties

  • Exact Mass: 275.18900
  • Monoisotopic Mass: 275.188529040Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.70000
  • LogP: 2.51890

2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D386928-100g
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol
900513-88-4 97%
100g
$5815 2024-05-24
eNovation Chemicals LLC
D386928-250mg
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol
900513-88-4 97%
250mg
$585 2025-03-01
eNovation Chemicals LLC
D386928-250mg
2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol
900513-88-4 97%
250mg
$585 2025-02-18

Additional information on 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol

Comprehensive Overview of 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol (CAS No. 900513-88-4)

2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol (CAS No. 900513-88-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine and cyclohexanol moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its benzyloxy functional group, which can influence the compound's bioavailability and binding affinity to biological targets.

In recent years, the demand for 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol has increased, driven by its potential use in the synthesis of novel therapeutic agents. The compound's pyrrolidine ring is a common feature in many bioactive molecules, making it a valuable scaffold for medicinal chemistry. Additionally, its cyclohexanol component contributes to its stability and solubility, which are critical factors in drug formulation. These attributes align with current trends in precision medicine and targeted drug delivery, topics that dominate discussions in the pharmaceutical industry.

One of the most frequently searched questions related to CAS No. 900513-88-4 is its synthetic route and purification methods. Researchers often seek optimized protocols to produce high-purity 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol for experimental use. The compound's synthesis typically involves multi-step reactions, including N-alkylation and O-benzylation, which require careful control of reaction conditions to achieve high yields. Advances in green chemistry have also prompted inquiries into eco-friendly synthesis methods, reflecting the growing emphasis on sustainable practices in chemical research.

The pharmacological potential of 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol is another hot topic among scientists. Preliminary studies suggest that its structural features may interact with G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases. This has led to speculation about its utility in treating neurological disorders, a field where GPCR modulators are highly sought after. However, further in vitro and in vivo studies are needed to validate these hypotheses and explore its safety profile.

From a commercial perspective, CAS No. 900513-88-4 is often listed by chemical suppliers as a research-grade compound, catering to academic and industrial laboratories. Its pricing and availability are influenced by factors such as batch size and purity specifications, which are critical considerations for procurement teams. The compound's niche application also means that suppliers often provide custom synthesis services to meet specific research requirements, a trend that aligns with the increasing demand for tailor-made chemicals.

In conclusion, 2-(3-Benzyloxy-pyrrolidin-1-yl)-cyclohexanol (CAS No. 900513-88-4) represents a promising candidate for further investigation in drug development and chemical research. Its unique structure, combined with the growing interest in GPCR-targeted therapies and sustainable synthesis, positions it as a compound of significant scientific and commercial value. As research progresses, it is likely to remain a focal point in discussions about innovative pharmaceuticals and advanced chemical synthesis.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd